molecular formula C11H14O B8761717 2-Methyl-2-(3-methylphenyl)propanal CAS No. 32454-13-0

2-Methyl-2-(3-methylphenyl)propanal

Cat. No. B8761717
CAS RN: 32454-13-0
M. Wt: 162.23 g/mol
InChI Key: LLZXMIIOHQNAGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-2-(3-methylphenyl)propanal is a useful research compound. Its molecular formula is C11H14O and its molecular weight is 162.23 g/mol. The purity is usually 95%.
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properties

CAS RN

32454-13-0

Product Name

2-Methyl-2-(3-methylphenyl)propanal

Molecular Formula

C11H14O

Molecular Weight

162.23 g/mol

IUPAC Name

2-methyl-2-(3-methylphenyl)propanal

InChI

InChI=1S/C11H14O/c1-9-5-4-6-10(7-9)11(2,3)8-12/h4-8H,1-3H3

InChI Key

LLZXMIIOHQNAGM-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)C(C)(C)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of oxalyl chloride (15.1 g, 119 mmol) in tetrahydrofuran (150 ml) was dropwise added a solution of dimethyl-sulfoxide (16.8 ml, 237 mmol) in tetrahydrofuran (50 ml) at −78° C., and the mixture was stirred for 5 min. A solution of 2-methyl-2-(3-methylphenyl)propan-1-ol (12.99 g, 79.09 mmol) in tetrahydrofuran (80 ml) was added at −78° C., and the mixture was stirred for 15 min. Triethylamine (66.1 ml, 475 mmol) was added thereto, and the mixture was warmed to room temperature. The reaction mixture was poured into water and extracted twice with ethyl acetate. The recovered organic layer was dried over anhydrous magnesium sulfate and the solvent was evaporated under reduced pressure. The obtained crude product was purified by silica gel column chromatography (hexane/ethyl acetate=15/1) to give the objective substance.
Quantity
15.1 g
Type
reactant
Reaction Step One
Quantity
16.8 mL
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
12.99 g
Type
reactant
Reaction Step Two
Quantity
80 mL
Type
solvent
Reaction Step Two
Quantity
66.1 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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